Cas no 757899-36-8 ((2R)-1-azabicyclo[2.2.2]octane-2-carboxylic acid)

(2R)-1-azabicyclo[2.2.2]octane-2-carboxylic acid structure
757899-36-8 structure
Product Name:(2R)-1-azabicyclo[2.2.2]octane-2-carboxylic acid
CAS No:757899-36-8
MF:C8H13NO2
MW:155.194322347641
MDL:MFCD22741587
CID:549398
PubChem ID:12216969
Update Time:2025-04-19

(2R)-1-azabicyclo[2.2.2]octane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Azabicyclo[2.2.2]octane-2-carboxylicacid, (2R)-
    • (R)-Quinuclidine-2-carboxylic acid
    • 1-Azabicyclo[2.2.2]octane-2-carboxylicacid, (R)-
    • (2R)-1-azabicyclo[2.2.2]octane-2-carboxylic acid
    • 1-Azabicyclo[2.2.2]octane-2-carboxylic acid, (2R)-
    • 757899-36-8
    • DTXSID90480918
    • (2R)-1-Azabicyclo[2.2.2]octane-2-carboxylicacid
    • MDL: MFCD22741587
    • Inchi: 1S/C8H13NO2/c10-8(11)7-5-6-1-3-9(7)4-2-6/h6-7H,1-5H2,(H,10,11)/t7-/m1/s1
    • InChI Key: LIUAALCHBQSCCX-SSDOTTSWSA-N
    • SMILES: OC([C@H]1CC2CCN1CC2)=O

Computed Properties

  • Exact Mass: 155.094628657g/mol
  • Monoisotopic Mass: 155.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.23
  • Melting Point: 269-274℃

(2R)-1-azabicyclo[2.2.2]octane-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Advanced ChemBlocks
P45219-1G
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